Cas no 154078-97-4 (Oxiranecarboxamide,2-(1,1-dimethylethyl)-, (R)- (9CI))

• Product Name: Oxiranecarboxamide,2-(1,1-dimethylethyl)-, (R)- (9CI)
• CAS No: 154078-97-4
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 106443
• PubChem ID: 10396942
• Update Time: 2025-04-18

Oxiranecarboxamide,2-(1,1-dimethylethyl)-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Oxiranecarboxamide,2-(1,1-dimethylethyl)-, (R)- (9CI)
• (2R)-2-Tert-butyloxirane-2-carboxamide
• Oxiranecarboxamide, 2-(1,1-dimethylethyl)-, (R)- (9CI)
• 154078-97-4
• AKOS006362334

• Inchi： 1S/C7H13NO2/c1-6(2,3)7(4-10-7)5(8)9/h4H2,1-3H3,(H2,8,9)/t7-/m1/s1
• InChI Key： GCLTZQOYEURTKI-SSDOTTSWSA-N
• SMILES： O1C[C@@]1(C(N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 143.09469
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• PSA: 55.62